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Compound of Interest

Compound Name: Fmoc-Lys(Z)-OH

Cat. No.: B557016

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents like Fmoc-Lys(Z)-OH are paramount for ensuring laboratory safety and
environmental compliance. This guide provides a detailed, step-by-step procedure for the safe
disposal of Fmoc-Lys(Z)-OH, alongside essential safety data and a clear workflow diagram.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are equipped with the appropriate
personal protective equipment (PPE). This includes:

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves. Gloves must be inspected prior to use and
disposed of properly after handling.[1]

Body Protection: A lab coat is recommended to protect street clothing.

Respiratory Protection: While generally not required in well-ventilated areas, a dust mask
may be used to avoid inhaling powder.[2]

Work in a well-ventilated area, such as a fume hood, to minimize inhalation exposure. Avoid the
formation of dust during handling.[1]

Step-by-Step Disposal Protocol
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The primary method for disposing of Fmoc-Lys(Z)-OH is to treat it as chemical waste in
accordance with local, state, and federal regulations.[3] Do not discharge it into drains or the
environment.[1][4]

1. Waste Collection:

o Carefully sweep up any solid Fmoc-Lys(Z)-OH using appropriate tools to avoid creating
dust.

» Place the collected solid into a clearly labeled, sealable container designated for chemical
waste. The container should be kept closed when not in use.[1]

2. Contaminated Materials:

» Any materials that have come into contact with Fmoc-Lys(Z)-OH, such as gloves, weighing
paper, or contaminated labware, should also be placed in the designated chemical waste
container.

o Contaminated packaging should be disposed of as unused product.[1]

3. Waste Storage:

» Store the sealed chemical waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1] The recommended storage
temperature for the product itself is 2-8°C.[2]

4. Professional Disposal:

» Arrange for the collection of the chemical waste by a licensed hazardous waste disposal
company.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with all applicable regulations.[5]

Quantitative Data for Fmoc-Lys(Z)-OH

The following table summarizes key quantitative data for Fmoc-Lys(Z)-OH, aiding in its safe
handling and management.
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Property Value

Molecular Formula C29H30N206
Molecular Weight 502.56 g/mol
Appearance Beige powder
Melting Point 110-120 °CJ[2]
Solubility No data available

Storage Temperature

2-8°C[2]

Flash Point

Not applicable

Acute Toxicity

No data available

Carcinogenicity

No component of this product is identified as a

carcinogen by IARC.[1]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the procedural workflow for the proper disposal of Fmoc-

Lys(Z)-OH and the logical relationship between safety precautions and disposal steps.
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Caption: Workflow for the safe disposal of Fmoc-Lys(Z)-OH.
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Caption: Logical relationship of materials in the disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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